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Compound of Interest

Compound Name: aminopurvalanol A

Cat. No.: B1664904 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

guide provides essential safety and logistical information for the proper disposal of

aminopurvalanol A, a potent cyclin-dependent kinase (CDK) inhibitor.

While some safety data sheets (SDS) may not classify aminopurvalanol A as a hazardous

substance under the Globally Harmonized System (GHS), its potent biological activity

necessitates careful handling and disposal to prevent unintended environmental release and

ensure personnel safety. Adherence to institutional and local regulations for chemical waste is

paramount.

Chemical and Physical Properties of
Aminopurvalanol A
A summary of the key quantitative data for aminopurvalanol A is presented below for easy

reference.
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Property Value

Molecular Formula C₁₉H₂₆ClN₇O[1][2]

Molecular Weight 403.9 g/mol [1][2]

CAS Number 220792-57-4[1][2]

Appearance Solid[3]

Solubility
Soluble in DMSO (to 100 mM) and Ethanol (to

10 mM)[1][2]

Storage Store at +4°C[2]

Recommended Disposal Procedure for
Aminopurvalanol A
The following step-by-step protocol outlines the recommended procedure for the disposal of

aminopurvalanol A, treating it as a chemical waste stream to ensure the highest level of

safety and compliance.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

2. Waste Segregation and Collection:

Solid Waste:

Collect unadulterated solid aminopurvalanol A and materials grossly contaminated with

the solid (e.g., weighing papers, contaminated tips) in a dedicated, properly labeled

hazardous waste container.

The container should be made of a compatible material (e.g., polyethylene) and have a

secure screw-top lid.

Liquid Waste (Solutions):
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Collect solutions of aminopurvalanol A (e.g., in DMSO or ethanol) in a separate,

dedicated liquid hazardous waste container.

Ensure the container is compatible with the solvent used. Do not mix incompatible waste

streams.

Aqueous Waste:

For dilute aqueous solutions, consult your institution's Environmental Health and Safety

(EHS) office. Direct disposal down the sanitary sewer is generally not recommended

without specific approval, as local regulations vary.[4][5][6] If permitted, it would be for very

dilute, neutralized solutions. Otherwise, collect as aqueous chemical waste.

3. Labeling of Waste Containers:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Aminopurvalanol A".

List all constituents, including solvents and their approximate concentrations.

Indicate the date when waste was first added to the container.

4. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[7]

Ensure the storage area is away from general traffic and incompatible materials.

Do not accumulate more than the permitted volume of hazardous waste in the satellite area

as per your institution's policy.[8]

5. Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowed time (as per

institutional guidelines, often 12 months), arrange for a pickup from your institution's EHS or

a certified hazardous waste disposal contractor.[8]
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Follow all institutional procedures for requesting a waste pickup.

6. Documentation:

Maintain a log of the chemical waste generated, including the amount and date of disposal.

Disposal Workflow for Aminopurvalanol A
The following diagram illustrates the decision-making process and workflow for the proper

disposal of aminopurvalanol A in a laboratory setting.
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Caption: Disposal workflow for aminopurvalanol A.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of

aminopurvalanol A, protecting both laboratory personnel and the environment, thereby

fostering a culture of safety and responsibility in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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